What is the molecular structure of 2-Propen-1-amine, 3-(2-fluorophenyl)-
What is the molecular structure of 2-Propen-1-amine, 3-(2-fluorophenyl)-
The Molecular Architecture and Synthesis of 2-Propen-1-amine, 3-(2-fluorophenyl)-: A Technical Whitepaper
Executive Summary
2-Propen-1-amine, 3-(2-fluorophenyl)- , commonly referred to in literature as 2-fluorocinnamylamine , is a highly functionalized unsaturated primary amine. Featuring a rigid allylic core conjugated with an ortho-fluorinated aromatic ring, this molecule serves as a critical building block in medicinal chemistry and materials science. This whitepaper deconstructs its molecular geometry, pharmacological rationale, and the causal logic behind its scalable synthesis, providing a comprehensive guide for researchers and drug development professionals.
Chemical Identity & Structural Elucidation
The structural integrity of 2-fluorocinnamylamine is defined by the interplay between its electron-withdrawing fluorine atom and the conjugated π -system of the allylamine backbone.
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Stereochemistry & Stability: The molecule predominantly exists as the (E)-isomer (trans) . The causality behind this stereoselectivity is thermodynamic: the E-configuration minimizes the severe steric repulsion that would otherwise occur between the bulky ortho-fluorophenyl group and the aminomethyl (-CH₂NH₂) moiety in the Z-configuration.
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Electronic Effects: The fluorine atom at the ortho position exerts a strong inductive electron-withdrawing effect (-I effect). This subtly reduces the electron density of the adjacent π -system and lowers the pKa of the primary amine compared to non-fluorinated analogs, altering its physiological ionization profile.
Table 1: Physicochemical & Structural Properties
| Property | Value | Causality / Significance |
| Molecular Formula | C₉H₁₀FN | Core atomic composition, verified via structural analogs[1]. |
| Molecular Weight | 151.18 g/mol | Low molecular weight highly optimal for Lipinski's Rule of 5 compliance[1]. |
| SMILES | FC1=CC=CC=C1/C=C/CN | Explicitly denotes the E (trans) stereochemistry of the double bond. |
| LogP (Predicted) | ~1.8 - 2.2 | The ortho-fluorine enhances lipophilicity, critical for passive membrane transport. |
| H-Bond Donors | 1 (-NH₂) | Facilitates target enzyme interaction via directional hydrogen bonding. |
Pharmacological Rationale: The Role of the Ortho-Fluorine
The 2 is well-documented for its potent biological activities, most notably as an inhibitor of squalene epoxidase (e.g., naftifine, terbinafine) and monoamine oxidase (MAO)[2]. Furthermore, cinnamylamines are essential precursors to 3[3].
The strategic placement of a fluorine atom at the ortho position serves three causal functions in drug design:
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Metabolic Shielding: Cytochrome P450 enzymes frequently hydroxylate aromatic rings at the ortho or para positions. Fluorine's high bond dissociation energy (C-F bond) effectively blocks oxidative degradation at this site.
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Conformational Locking: The electrostatic repulsion between the fluorine lone pairs and the alkene π -electrons restricts bond rotation, locking the molecule into a bioactive conformation that enhances target affinity.
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Lipophilic Efficiency: Fluorine increases the molecule's overall lipophilicity without adding significant steric bulk, improving blood-brain barrier (BBB) penetration for neurological targets.
Fig 1: Pharmacological rationale and binding pathway of fluorinated allylamine derivatives.
Synthetic Methodologies: A Self-Validating Protocol
While reductive amination of 2-fluorocinnamaldehyde is a theoretical route, aldehydes are highly prone to 3[3]. Therefore, the most robust, scalable approach is the Palladium-Catalyzed Mizoroki-Heck Coupling .
Causality in Reagent Selection: 4 can poison the palladium catalyst via strong nitrogen coordination and often undergo base-catalyzed isomerization to form unwanted enamines[4]. To prevent this, N-Boc-allylamine is utilized. The bulky, electron-withdrawing Boc group attenuates nitrogen's nucleophilicity, ensuring the double bond remains strictly in the allylic position[5].
Step-by-Step Protocol: Heck Coupling & Deprotection
Phase 1: Catalytic Coupling
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System Purging: Flame-dry a Schlenk flask under vacuum and backfill with argon. Causality: Pd(0) active species are highly sensitive to oxidation; an anhydrous, anaerobic environment prevents catalyst degradation.
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Reagent Charging: Add 2-fluoroiodobenzene (1.0 equiv), N-Boc-allylamine (1.2 equiv), Pd(OAc)₂ (0.05 equiv), triphenylphosphine (0.1 equiv), and triethylamine (2.0 equiv) in anhydrous DMF.
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Thermal Activation: Heat the mixture to 100°C for 12 hours. In-Process Control (IPC): Monitor via TLC (Hexane/EtOAc 8:2). The complete disappearance of the aryl iodide validates the termination of the catalytic cycle.
Phase 2: Deprotection & Self-Validating Isolation 4. Boc-Cleavage: Dilute the purified intermediate in dichloromethane (DCM) and add trifluoroacetic acid (TFA) dropwise at 0°C. Causality: Low temperatures suppress unwanted polymerization of the reactive allylic system during acid catalysis. 5. Orthogonal Acid-Base Workup: Quench the reaction with 1M HCl. The target amine protonates and moves to the aqueous layer, leaving organic impurities behind. Basify the aqueous layer with NaOH to pH > 10, then extract the free base into fresh DCM. Causality: This orthogonal solubility shift acts as a self-purifying mechanism, validating that only the basic amine is isolated. 6. Salt Formation: Bubble HCl gas through the organic extract to precipitate the highly stable hydrochloride salt of 3-(2-fluorophenyl)prop-2-en-1-amine.
Fig 2: Palladium-catalyzed Mizoroki-Heck synthesis workflow for 3-(2-fluorophenyl)prop-2-en-1-amine.
Analytical Characterization
To ensure absolute scientific integrity, the synthesized molecule must be validated against expected spectral markers. The large coupling constant ( J>15 Hz) in the ¹H NMR spectrum is the definitive proof of the E-isomer geometry.
Table 2: Analytical Validation (¹H NMR Spectral Markers)
| Proton Environment | Expected Shift (δ, ppm) | Multiplicity | Integration | Diagnostic Value |
| Primary Amine (-NH₂) | 1.50 - 1.80 | Broad singlet | 2H | Confirms successful deprotection of the Boc group. |
| Allylic (-CH₂-N) | 3.40 - 3.55 | Doublet of doublets | 2H | Validates the aliphatic chain integrity. |
| Alkene (Ar-CH=CH-) | 6.25 - 6.40 | Doublet of triplets | 1H | Confirms the presence of the unsaturated double bond. |
| Alkene (Ar-CH=CH-) | 6.75 - 6.90 | Doublet ( J≈16 Hz) | 1H | Large coupling constant ( J>15 Hz) proves E (trans) geometry. |
| Aromatic (Ar-H) | 7.00 - 7.50 | Multiplets | 4H | Validates the ortho-fluorophenyl ring system. |
References
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Title: 2-Propen-1-amine, 3-(3-fluorophenyl)- | C9H10FN | CID 54775872 - PubChem. Source: nih.gov. URL:[Link]
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Title: Allylamine - Wikipedia. Source: wikipedia.org. URL:[Link]
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Title: Construction and yield optimization of a cinnamylamine biosynthesis route in Escherichia coli. Source: nih.gov. URL:[Link]
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Title: Oxidative Mizoroki–Heck Reaction of Unprotected Cinnamylamines. Source: rsc.org. URL:[Link]
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Title: Scalable Synthesis of Cinnamylamines Via the Heck Reaction. Source: researchgate.net. URL:[Link]
